3-(2-Methoxyphenoxy)propan-1-amine hydrochloride

• IUPAC Name: 3-(2-methoxyphenoxy)propan-1-amine;hydrochloride
• InChI: InChI=1S/C10H15NO2.ClH/c1-12-9-5-2-3-6-10(9)13-8-4-7-11;/h2-3,5-6H,4,7-8,11H2,1H3;1H
• InChI Key: JMXMLVJNABFTOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCN.Cl
• Molecular Formula: C10H16ClNO2
• DSSTOX Substance ID: DTXSID90629345
• Molecular Weight: 217.69 g/mol
• CAS RN: 1366407-75-1

Description

3-(2-Methoxyphenoxy)propan-1-amine hydrochloride, commonly known as MPPA·HCl, is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of the alkaloid phenethylamine and is known for its ability to act as a neurotransmitter.

Scientific Research Applications

• Chemical Synthesis and Characterization

  • Research on N3O3 amine phenols, including 1,2,3-tris((2-hydroxy-5-methoxybenzyl)amino)propane, a related compound, involves their preparation and characterization using various spectroscopic methods. This research is foundational in the study of the chemical properties and potential applications of similar compounds (Liu, Wong, Rettig, & Orvig, 1993).

• Electrochemical Applications

  • A study involving the chemical modification of multiwalled carbon nanotubes (MWCNTs) through reaction with similar compounds demonstrates applications in creating selective electrodes. This research contributes to the development of sensitive materials for electrochemical analysis (Ghaedi et al., 2015).

• Pharmaceutical Research

  • In pharmaceutical studies, compounds similar to 3-(2-Methoxyphenoxy)propan-1-amine hydrochloride have been synthesized and evaluated for their potential as anticancer agents. For example, the synthesis of amines and their subsequent evaluation in cancer cell lines highlights the relevance of this compound in medical research (Pettit et al., 2003).

• Enzymatic Synthesis and Drug Precursors

  • The compound has been used in the synthesis of enantioenriched amines, which are precursors for antimicrobial agents such as Levofloxacin. This showcases its role in chemoenzymatic strategies for drug development (Mourelle-Insua, López-Iglesias, Gotor, & Gotor‐Fernández, 2016).

• Environmental and Materials Science

  • Research on the metabolism of lignin model compounds by bacteria, involving compounds similar to 3-(2-Methoxyphenoxy)propan-1-amine hydrochloride, provides insights into environmental applications like biodegradation and recycling of lignin-based materials (Vicuña, González, Mozuch, & Kirk, 1987).

• Antimicrobial and Antifungal Applications

  • Studies on the modification of polymers through reactions with amines, including those related to 3-(2-Methoxyphenoxy)propan-1-amine hydrochloride, indicate potential applications in creating materials with enhanced antimicrobial and antifungal properties (Aly & El-Mohdy, 2015).

• Corrosion Inhibition

  • Synthesis of tertiary amines, including those similar to 3-(2-Methoxyphenoxy)propan-1-amine hydrochloride, has been investigated for their role in inhibiting carbon steel corrosion. This research is significant in the field of materials science and corrosion engineering (Gao, Liang, & Wang, 2007).